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Get Quote

Linarin (acacetin-7-O-rutinoside) is a glycosylated flavone. The table below summarizes its core

characteristics and primary plant sources. [1] [2]

Property Description

Systematic Name Acacetin-7-O-rhamnosyl(1 → 6)glucoside, or acacetin-7-O-rutinoside

Chemical Formula C₂₈H₃₂O₁₄ [2]

Melting Point 258–260 °C [2]

Solubility Soluble in methanol; nearly insoluble in ether [2]

Plant Family Representative Genera Specific Plant Examples

Asteraceae Cirsium, Chrysanthemum,

Artemisia
Cirsium japonicum, Chrysanthemum indicum,

Artemisia capillaris [1]

Lamiaceae Mentha, Micromeria,

Dracocephalum
Mentha arvensis, Micromeria species,

Dracocephalum peregrinum [1]

Scrophulariaceae Buddleja, Scrophularia Buddleja davidii, Scrophularia aestivalis [1] [3]
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Analytical and Purification Methodologies

Standard Isolation and Purification Workflow

A typical process for obtaining high-purity linarin from plant material involves extraction and multiple

chromatographic steps, as visualized below.
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Plant Material
(Aerial parts, flowers)

Extraction
(Hydro-alcoholic solvent,

e.g., 70-80% Methanol/Ethanol)

Liquid-Liquid Partition
(With solvents like

Dichloromethane, Ethyl Acetate)

Enrichment
(Macroporous Resin, e.g., D-101)

Primary Separation
(Column Chromatography on Silica Gel

or Sephadex LH-20)

Final Purification
(Preparative HPLC or

High-Speed Counter-Current Chromatography)

High-Purity Linarin

Click to download full resolution via product page

Common experimental workflow for the extraction and purification of linarin from plant material. [1] [4]
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Key Experimental Protocols

Extraction: Most commonly, dried and powdered plant material is extracted with methanol, ethanol,
or hydro-alcoholic solvents (e.g., 70-80%) using techniques like heating reflux or maceration. [1] [5]

Purification: The crude extract is typically fractionated using liquid-liquid partitioning. The enriched
flavonoid fraction is then subjected to:

Column Chromatography (CC): Silica gel is most common, with solvent systems like CHCl₃-
MeOH-H₂O. Gel filtration with Sephadex LH-20 is also widely used for purification. [1]

Advanced Techniques: Preparative HPLC is often the final step for obtaining high-purity
linarin (>95%). High-Speed Counter-Current Chromatography (HSCCC) and Centrifugal
Partition Chromatography (CPC) are highly efficient solvent-based methods. [1] [4]

Identification and Quantification:

Liquid Chromatography-Mass Spectrometry (LC-MS/MS): Used for characterization and
quantification in complex mixtures. [1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for
definitive structural elucidation of the isolated compound. [3]

Ultra-Performance Liquid Chromatography (UPLC): Employed for quality control, especially
in quantifying linarin as a marker compound, as specified in the Chinese Pharmacopoeia for

Chrysanthemum indicum. [5]

Documented Pharmacological Activities and
Mechanisms

Research has revealed linarin's multi-target mechanisms, particularly in mitigating inflammation and

protecting various organs, as illustrated below.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8621830/
https://www.mdpi.com/2304-8158/14/11/1896
https://pmc.ncbi.nlm.nih.gov/articles/PMC8621830/
https://www.smolecule.com/products/s533195?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8621830/
https://www.mdpi.com/1420-3049/27/24/8695
https://pmc.ncbi.nlm.nih.gov/articles/PMC8621830/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12609081/
https://www.smolecule.com/products/s533195?utm_src=pdf-body
https://www.mdpi.com/2304-8158/14/11/1896
https://www.smolecule.com/products/s533195?utm_src=pdf-body
https://www.smolecule.com/products/s533195?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Hepatoprotective & Anti-inflammatory (ETEC Model) Neuroprotective / Sedative

Linarin

Inhibits TLR4 Activates Nrf2 Pathway ↓ Apoptotic signaling
(BAX, CASP3) AChE Inhibition Sleep enhancement ACE Inhibition

(Antihypertensive)
Osteoblast proliferation

(Anti-osteoporotic)
COX-2 Inhibition

(Anti-inflammatory)

MyD88

NF-κB Pathway

↓ Pro-inflammatory cytokines
(IL-1β, TNF-α, IL-6)

↑ Antioxidant enzymes
(SOD, CAT, GPx)
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Overview of linarin's primary pharmacological mechanisms based on preclinical studies. Key: TLR4 (Toll-

like receptor 4), NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells), Nrf2 (Nuclear

factor erythroid 2-related factor 2), AChE (Acetylcholinesterase), ACE (Angiotensin-converting enzyme),

COX-2 (Cyclooxygenase-2). [6] [7] [2]

The table below summarizes its broader therapeutic potential.
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Pharmacological Activity
Proposed Mechanisms / Observed
Effects

Experimental Models

Anti-inflammatory &
Immunomodulatory

Inhibits TXNIP/NLRP3 inflammasome &

NF-κB pathway; downregulates
TLR4/MyD88; reduces IL-1β, TNF-α, IL-6.

[6] [2]

ETEC-challenged piglets;

mouse colitis models. [6]
[2]

Hepatoprotective Alleviates oxidative damage & apoptosis;

modulates gut-liver axis; regulates
arachidonic acid metabolism. [7]

LPS-induced liver injury in

mice; ETEC-challenged
piglets. [7]

Neuroprotective AChE inhibitory activity; sleep-enhancing
and sedative effects. [1] [2]

In vitro enzyme assays; in
vivo rodent models. [1] [2]

Antihypertensive Modulates renal RAS, affecting ACE/ACE2
expression. [8]

Spontaneously
Hypertensive Rats (SHR).

[8]

Osteoprotective Promotes osteoblast proliferation &

differentiation; increases ALP activity,
collagen, osteocalcin. [1] [2]

MC3T3-E1 osteoblastic

cells. [1]

Antioxidant Oxygen Radical Absorbance Capacity
(ORAC): 1441 µmol TE/g. [4]

In vitro chemical assays.
[4]

Anti-diabetic Inhibits formation of advanced glycation
end-products (AGEs). [4]

In vitro BSA-MGO/BSA-
fructose models. [4]

Current Research Gaps and Future Directions

Pharmacokinetics Optimization: Linarin has poor oral bioavailability due to P-glycoprotein efflux
and metabolism. Strategies like liposome formulation, solid dispersions, and co-administration with

piperine show promise for enhancement. [2]
Translational Research: Most evidence is from preclinical studies (in vitro and in vivo). Clinical
trials are necessary to confirm efficacy and safety in humans. [2]
Mechanism Elucidation: While several targets are identified, more in-depth studies on its

interactions with signaling pathways and its effects on gut microbiota are needed. [6] [2]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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